Cas no 1782449-50-6 (2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one)

• Product Name: 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one
• CAS No: 1782449-50-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 6520495
• PubChem ID: 84667465
• Update Time: 2025-10-30

2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one
• 1782449-50-6
• EN300-1867563

• Inchi： 1S/C10H12FNO2/c1-6-3-10(14-2)7(4-8(6)11)9(13)5-12/h3-4H,5,12H2,1-2H3
• InChI Key： MOWOZROBLYEZSZ-UHFFFAOYSA-N
• SMILES： FC1=CC(C(CN)=O)=C(C=C1C)OC

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one

Introduction to 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one (CAS No. 1782449-50-6)

2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one, identified by the chemical compound code CAS No. 1782449-50-6, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural arrangement of fluorine, methoxy, and methyl substituents on a phenyl ring alongside an amino and ketone functional group, presents a rich framework for further chemical exploration and potential therapeutic applications.

The structural motif of 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one encompasses several key features that make it particularly intriguing for synthetic chemists and biologists. The presence of a fluorine atom at the 5-position of the phenyl ring is strategically significant, as fluorine substitution can modulate metabolic stability, binding affinity, and overall pharmacokinetic properties of a molecule. Similarly, the methoxy group at the 2-position and the methyl group at the 4-position contribute to steric hindrance and electronic distribution, which are critical factors in determining molecular interactions with biological targets.

The amino group and the ketone moiety in this compound further enhance its versatility. The amino group can participate in hydrogen bonding or form salt bridges with biological receptors, while the ketone group serves as a potential site for further functionalization through condensation reactions or oxidation/reduction processes. These features collectively make 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one a valuable scaffold for designing novel compounds with tailored biological activities.

In recent years, there has been a surge in research focused on developing small molecules with enhanced efficacy and reduced side effects. The structural complexity of 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one aligns well with this trend, as it provides a platform for modulating multiple pharmacophoric elements simultaneously. For instance, studies have demonstrated that fluorinated aromatic compounds often exhibit improved bioavailability and resistance to enzymatic degradation, making them attractive candidates for drug development.

One of the most compelling aspects of 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one is its potential application in addressing neurological disorders. Emerging research suggests that compounds with similar structural motifs may interact with neurotransmitter receptors or enzymes involved in neurodegenerative diseases. The precise arrangement of substituents in this molecule could influence its ability to cross the blood-brain barrier and exert therapeutic effects on central nervous system disorders such as Alzheimer's disease or Parkinson's disease.

Furthermore, the fluoro-substituted phenyl ring in 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one has been explored for its role in enhancing drug-receptor interactions. Fluorine atoms can induce dipole moments in molecules, leading to stronger binding affinities when interacting with protein targets. This property is particularly valuable in designing drugs that require high specificity and potency. Additionally, fluorine labeling techniques are widely used in diagnostic imaging and drug tracking studies, suggesting that derivatives of this compound could be utilized in both therapeutic and diagnostic contexts.

The synthesis of 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one presents an interesting challenge due to its complex structural features. Advanced synthetic methodologies such as cross-coupling reactions, palladium catalysis, and flow chemistry have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also open up avenues for producing analogs with modified substituent patterns.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one. Molecular modeling techniques allow researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting costly wet-lab experiments. This integration of computational tools with traditional experimental approaches has significantly reduced the time-to-market for new pharmaceuticals while improving their safety profiles.

The pharmacological potential of 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one extends beyond neurological applications. Preliminary studies have indicated that this compound may exhibit anti-inflammatory properties by modulating cytokine production or inhibiting key signaling pathways involved in inflammation. Given the widespread use of anti-inflammatory drugs in treating chronic diseases such as rheumatoid arthritis or inflammatory bowel disease, this finding warrants further investigation.

Another promising area of research involves using derivatives of 2-amino-1-(5-fluoro-2-methoxy-4-methylphenyl)ethan-1-one as probes for enzyme inhibition studies. The combination of an amino group and a ketone moiety makes it an ideal candidate for exploring interactions with enzymes such as kinases or proteases. By systematically modifying its structure, researchers can identify inhibitors that target specific enzymatic pathways implicated in diseases like cancer or metabolic disorders.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine allow it to influence both physical chemical properties (such as solubility and lipophilicity) and biological activities (such as receptor binding). As a result, 1782449:50:6 continues to be a subject of intense interest among chemists seeking to develop next-generation therapeutics.

In conclusion, 1782449:50:6 exemplifies how careful molecular design can lead to compounds with multifaceted applications across different therapeutic areas.* Its structural features offer opportunities for developing drugs that address complex diseases while maintaining high specificity.* As research progresses,* it is likely that new derivatives will emerge* offering even greater therapeutic potential.* The ongoing exploration* synthesis*and pharmacological evaluation*of such compounds underscore their importance*not only as chemical curiosities*but also as promising candidates*for future medical breakthroughs.*